N-(2,5-dimethylphenyl)-N'-(2-fluorobenzyl)ethanediamide

• IUPAC Name: N'-(2,5-dimethylphenyl)-N-[(2-fluorophenyl)methyl]oxamide
• InChI: InChI=1S/C17H17FN2O2/c1-11-7-8-12(2)15(9-11)20-17(22)16(21)19-10-13-5-3-4-6-14(13)18/h3-9H,10H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: HZUSIWOGWAUCFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C(=O)NCC2=CC=CC=C2F
• Molecular Formula: C17H17FN2O2
• Molecular Weight: 300.33 g/mol

Description

N-(2,5-dimethylphenyl)-N'-(2-fluorobenzyl)ethanediamide, also known as DBZ, is a chemical compound that has been widely used in scientific research. DBZ is a small molecule that acts as a γ-secretase inhibitor, which means it inhibits the activity of the γ-secretase enzyme. The γ-secretase enzyme is involved in the processing of amyloid precursor protein (APP), which is a key factor in the development of Alzheimer's disease.

Mechanism of Action

N-(2,5-dimethylphenyl)-N'-(2-fluorobenzyl)ethanediamide acts as a competitive inhibitor of the γ-secretase enzyme. It binds to the active site of the enzyme and prevents the cleavage of APP into amyloid beta peptides. This leads to a reduction in the production of amyloid beta peptides, which are toxic to neurons and cause the formation of amyloid plaques in the brain.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-N'-(2-fluorobenzyl)ethanediamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of amyloid beta peptides in vitro and in vivo. N-(2,5-dimethylphenyl)-N'-(2-fluorobenzyl)ethanediamide has also been shown to inhibit the Notch signaling pathway, which is involved in the development of cancer. In addition, N-(2,5-dimethylphenyl)-N'-(2-fluorobenzyl)ethanediamide has been shown to have anti-viral activity against the hepatitis C virus.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-N'-(2-fluorobenzyl)ethanediamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and reach its target enzyme. N-(2,5-dimethylphenyl)-N'-(2-fluorobenzyl)ethanediamide is also highly specific for γ-secretase and does not affect other enzymes. However, N-(2,5-dimethylphenyl)-N'-(2-fluorobenzyl)ethanediamide has some limitations for lab experiments. It has low solubility in water, which can make it difficult to dissolve in aqueous solutions. In addition, N-(2,5-dimethylphenyl)-N'-(2-fluorobenzyl)ethanediamide has low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for research on N-(2,5-dimethylphenyl)-N'-(2-fluorobenzyl)ethanediamide. One direction is to develop more potent and selective inhibitors of γ-secretase. Another direction is to investigate the potential use of N-(2,5-dimethylphenyl)-N'-(2-fluorobenzyl)ethanediamide in the treatment of cancer and viral infections. Further research is also needed to determine the long-term effects of γ-secretase inhibition on brain function and to develop strategies to overcome the limitations of N-(2,5-dimethylphenyl)-N'-(2-fluorobenzyl)ethanediamide in vivo.

Scientific Research Applications

N-(2,5-dimethylphenyl)-N'-(2-fluorobenzyl)ethanediamide has been extensively used in scientific research to study the role of γ-secretase in various diseases such as Alzheimer's disease, cancer, and viral infections. The inhibition of γ-secretase activity by N-(2,5-dimethylphenyl)-N'-(2-fluorobenzyl)ethanediamide has been shown to reduce the production of amyloid beta peptides, which are the main constituents of amyloid plaques in the brains of Alzheimer's patients. N-(2,5-dimethylphenyl)-N'-(2-fluorobenzyl)ethanediamide has also been shown to inhibit the Notch signaling pathway, which is involved in the development of cancer.